Methyl n-(2,4-dinitrophenyl)glycinate

• CAS No.: 5310-51-0
• Molecular Formula: C9H9N3O6
• Molecular Weight: 255.18 g/mol
• IUPAC Name: methyl 2-(2,4-dinitroanilino)acetate
• InChI: InChI=1S/C9H9N3O6/c1-18-9(13)5-10-7-3-2-6(11(14)15)4-8(7)12(16)17/h2-4,10H,5H2,1H3
• InChI Key: UGQLSPNTUYLLSP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CNC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-]

Description

Methyl n-(2,4-dinitrophenyl)glycinate is a useful research compound. Its molecular formula is C9H9N3O6 and its molecular weight is 255.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-fluoro-2,4-dinitrobenzene (1) (15 g, 0.81 mmol), glycine methyl ester hydrochloride (11.5 g, 0.92 mmol), K2CO3 (22.3 g, 0.162 mmol) and methanol (300 mL) was heated at 60° C. for 30 minutes. After cooling in an ice bath, the resulting yellow precipitate was collected by filtration, washed with water and methanol and dried in vacuo. Yield 10.5 g (51%).